Cas no 1849819-61-9 (2-Amino-4-methoxyhexanoic acid)

• Product Name: 2-Amino-4-methoxyhexanoic acid
• CAS No: 1849819-61-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 6313112
• PubChem ID: 165507409
• Update Time: 2025-10-29

2-Amino-4-methoxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1849819-61-9
• 2-amino-4-methoxyhexanoic acid
• EN300-1298935
• 2-Amino-4-methoxyhexanoic acid

• Inchi： 1S/C7H15NO3/c1-3-5(11-2)4-6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key： SUDYVACRZIPAPU-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CC(C(=O)O)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-4-methoxyhexanoic acid

Professional Introduction to 2-Amino-4-methoxyhexanoic acid (CAS No. 1849819-61-9)

2-Amino-4-methoxyhexanoic acid, with the chemical identifier CAS No. 1849819-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This amino acid derivative exhibits a unique structural configuration, featuring both an amino group and a methoxy substituent on its hexanoic acid backbone. Such structural features make it a promising candidate for various biochemical applications, including the synthesis of novel therapeutic agents and the exploration of enzyme inhibition mechanisms.

The compound's significance is further underscored by its potential role in the development of bioactive molecules. In recent years, there has been a surge in research focused on identifying and optimizing amino acid derivatives for their pharmacological properties. The presence of both an amino and a methoxy group in 2-Amino-4-methoxyhexanoic acid provides a versatile scaffold for medicinal chemists to modify and enhance its biological activity. This dual functionality allows for the facile introduction of additional substituents, enabling the creation of molecules with tailored pharmacokinetic profiles.

One of the most compelling aspects of 2-Amino-4-methoxyhexanoic acid is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous physiological processes, and their dysregulation is associated with various diseases, including cancer, inflammation, and infectious disorders. By designing molecules that specifically target these enzymes, researchers aim to develop treatments that can modulate disease pathways effectively. The structural motifs present in 2-Amino-4-methoxyhexanoic acid make it an attractive building block for such inhibitors, as it can be engineered to interact with the active sites of proteases with high specificity.

Recent studies have highlighted the importance of amino acid derivatives in drug discovery. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that incorporating methoxy-substituted amino acids into drug candidates can significantly improve their binding affinity to target proteins. This finding aligns well with the properties of 2-Amino-4-methoxyhexanoic acid, which combines the benefits of both functional groups to enhance molecular recognition. The methoxy group, in particular, has been shown to increase metabolic stability while maintaining biological activity, making it a valuable feature in drug design.

The compound's potential extends beyond protease inhibition. Researchers are also exploring its utility in developing antimicrobial agents. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds that can overcome existing resistance mechanisms. Amino acid derivatives have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. 2-Amino-4-methoxyhexanoic acid could serve as a precursor for synthesizing such agents, leveraging its structural diversity to target bacterial pathogens effectively.

In addition to its pharmaceutical applications, 2-Amino-4-methoxyhexanoic acid holds potential in materials science and biotechnology. Its unique chemical properties make it suitable for use as an intermediate in polymer synthesis, where it can contribute to the development of novel biomaterials with enhanced biocompatibility and mechanical strength. Furthermore, its role as a building block for peptide mimetics could lead to advancements in drug delivery systems, allowing for more precise targeting and controlled release of therapeutic agents.

The synthesis of 2-Amino-4-methoxyhexanoic acid presents an interesting challenge due to its complex structural features. Current methodologies involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to this compound, including enzymatic approaches that minimize side reactions and environmental impact. These developments are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

The future prospects for 2-Amino-4-methoxyhexanoic acid are promising, given its versatility and potential applications across multiple disciplines. As research continues to uncover new biological functions and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and material science. Collaborative efforts between academia and industry will be essential to fully realize its potential and translate laboratory findings into tangible therapeutic solutions.